Rac-{[(1r,3s)-3-bromocyclobutyl]methyl}benzene

• Molecular Formula: C11H13Br
• Molecular Weight: 225.12 g/mol
• IUPAC Name: (3-bromocyclobutyl)methylbenzene
• InChI: InChI=1S/C11H13Br/c12-11-7-10(8-11)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
• InChI Key: AWPFVWOGFRPUDJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1Br)CC2=CC=CC=C2

Description

Rac-{[(1r,3s)-3-bromocyclobutyl]methyl}benzene: is an organic compound characterized by a bromocyclobutyl group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Rac-{[(1r,3s)-3-bromocyclobutyl]methyl}benzene typically involves the following steps:

Formation of the Bromocyclobutyl Intermediate: The initial step involves the bromination of cyclobutylmethanol to form 3-bromocyclobutylmethanol.

Coupling with Benzene: The bromocyclobutyl intermediate is then coupled with benzene using a Friedel-Crafts alkylation reaction. This reaction is typically carried out in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃) under anhydrous conditions.

Industrial Production Methods

Industrial production of this compound may involve large-scale bromination and coupling processes, utilizing continuous flow reactors to ensure efficient and consistent production. The use of automated systems for precise control of reaction conditions is common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

Rac-{[(1r,3s)-3-bromocyclobutyl]methyl}benzene can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom in the cyclobutyl group can be substituted with other nucleophiles such as hydroxide, amine, or thiol groups.

Oxidation Reactions: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction Reactions: Reduction of the bromocyclobutyl group can lead to the formation of cyclobutylmethylbenzene.

Common Reagents and Conditions

Substitution: Nucleophiles such as NaOH, NH₃, or RSH in polar solvents.

Oxidation: Oxidizing agents like KMnO₄ or CrO₃ in acidic or basic conditions.

Reduction: Reducing agents such as LiAlH₄ or NaBH₄ in anhydrous solvents.

Major Products

Substitution: Formation of hydroxyl, amino, or thiol derivatives.

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of cyclobutylmethylbenzene.

Scientific Research Applications

Rac-{[(1r,3s)-3-bromocyclobutyl]methyl}benzene has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a scaffold for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Rac-{[(1r,3s)-3-bromocyclobutyl]methyl}benzene involves its interaction with specific molecular targets. The bromocyclobutyl group can undergo nucleophilic substitution, leading to the formation of various derivatives that may interact with biological pathways. The benzene ring provides a stable aromatic system that can participate in π-π interactions with other aromatic compounds.

Comparison with Similar Compounds

Similar Compounds

Cyclobutylmethylbenzene: Lacks the bromine atom, making it less reactive in substitution reactions.

Bromocyclobutylmethane: Lacks the benzene ring, reducing its potential for π-π interactions.

Bromobenzene: Lacks the cyclobutyl group, limiting its structural diversity.

Uniqueness

Rac-{[(1r,3s)-3-bromocyclobutyl]methyl}benzene is unique due to the presence of both a bromocyclobutyl group and a benzene ring, providing a combination of reactivity and stability that is not found in the similar compounds listed above.